Cas no 1018611-08-9 (2-(2,4-dimethoxyphenyl)-1-methylpiperazine)

• Product Name: 2-(2,4-dimethoxyphenyl)-1-methylpiperazine
• CAS No: 1018611-08-9
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 5979974
• PubChem ID: 82021264
• Update Time: 2025-05-20

2-(2,4-dimethoxyphenyl)-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dimethoxyphenyl)-1-methylpiperazine
• 1018611-08-9
• EN300-1849424

• Inchi： 1S/C13H20N2O2/c1-15-7-6-14-9-12(15)11-5-4-10(16-2)8-13(11)17-3/h4-5,8,12,14H,6-7,9H2,1-3H3
• InChI Key： NEENSHDEEUORRU-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C1CNCCN1C)OC

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 33.7Ų

Additional information on 2-(2,4-dimethoxyphenyl)-1-methylpiperazine

Introduction to 2-(2,4-dimethoxyphenyl)-1-methylpiperazine (CAS No. 1018611-08-9)

2-(2,4-dimethoxyphenyl)-1-methylpiperazine, identified by the Chemical Abstracts Service Number (CAS No.) 1018611-08-9, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine derivatives class, which is widely recognized for its diverse biological activities and potential therapeutic applications. The structural features of 2-(2,4-dimethoxyphenyl)-1-methylpiperazine, particularly the presence of methoxy groups on the aromatic ring and the piperazine moiety, contribute to its unique chemical properties and biological interactions.

The molecular structure of this compound consists of a phenyl ring substituted with two methoxy groups at the 2- and 4-positions, attached to a piperazine ring that is further substituted with a methyl group at the 1-position. This arrangement not only influences its solubility and stability but also plays a crucial role in its interaction with biological targets. The methoxy groups enhance hydrophilicity, while the piperazine ring provides a basic nitrogen environment, making it a versatile scaffold for further derivatization and functionalization.

In recent years, 2-(2,4-dimethoxyphenyl)-1-methylpiperazine has garnered attention in academic and industrial research due to its potential pharmacological effects. Studies have explored its interactions with various enzymes and receptors, suggesting possible applications in treating neurological disorders, cardiovascular diseases, and other metabolic conditions. The compound’s ability to modulate neurotransmitter systems makes it an attractive candidate for drug development.

One of the most intriguing aspects of 2-(2,4-dimethoxyphenyl)-1-methylpiperazine is its role as a precursor or intermediate in synthesizing more complex pharmacophores. Researchers have utilized this compound to develop novel molecules with enhanced efficacy and reduced side effects. For instance, modifications to the aromatic ring or the piperazine moiety have led to derivatives with improved binding affinity to specific targets. These findings highlight the compound’s importance in medicinal chemistry.

The synthesis of 2-(2,4-dimethoxyphenyl)-1-methylpiperazine involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include Friedel-Crafts alkylation followed by nucleophilic substitution or reduction steps. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have also been employed to achieve high yields and purity. The optimization of these synthetic pathways is crucial for large-scale production and industrial applications.

From a computational chemistry perspective, 2-(2,4-dimethoxyphenyl)-1-methylpiperazine has been extensively studied using molecular modeling techniques. These studies aim to elucidate its binding modes with biological targets such as enzymes and receptors. By leveraging computational methods like molecular dynamics simulations and quantum mechanics calculations, researchers can predict the compound’s behavior in vitro and in vivo. This approach accelerates the drug discovery process by identifying promising candidates early in the development pipeline.

The pharmacological profile of 2-(2,4-dimethoxyphenyl)-1-methylpiperazine has been investigated in various preclinical models. Initial studies suggest that it may exhibit effects on monoamine neurotransmitter systems, including dopamine, serotonin, and norepinephrine pathways. These findings are particularly relevant for developing treatments targeting conditions such as depression, anxiety disorders, and Parkinson’s disease. However, further research is needed to fully understand its mechanism of action and potential therapeutic benefits.

Recent advancements in analytical chemistry have enabled more precise characterization of 2-(2,4-dimethoxyphenyl)-1-methylpiperazine using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed information about the compound’s structure, purity, and stability under different conditions. Such analytical data are essential for ensuring quality control during production and for regulatory compliance.

The future prospects of 2-(2,4-dimethoxyphenyl)-1-methylpiperazine in pharmaceutical research are promising. Ongoing studies aim to explore its potential as an active pharmaceutical ingredient (API) or as a building block for novel drug candidates. Collaborative efforts between academia and industry are likely to drive innovation in this area. Additionally, green chemistry principles may be applied to develop more sustainable synthetic routes for this compound.

In conclusion, 2-(2,4-dimethoxyphenyl)-1-methylpiperazine (CAS No. 1018611-08-9) represents a valuable asset in pharmaceutical chemistry with diverse applications across multiple therapeutic domains. Its unique structural features make it a versatile scaffold for drug development, while recent research highlights its potential as an intermediate or precursor for more complex molecules, contributing significantly to advancements in medicinal chemistry.